Cas no 36684-65-8 (6-Chloro-2,3,4,9-tetrahydro-1H-carbazole)

6-Chloro-2,3,4,9-tetrahydro-1H-carbazole structure
36684-65-8 structure
Product Name:6-Chloro-2,3,4,9-tetrahydro-1H-carbazole
CAS No:36684-65-8
MF:C12H12ClN
MW:205.683382034302
MDL:MFCD00541331
CID:312239
PubChem ID:253661499
Update Time:2025-04-19

6-Chloro-2,3,4,9-tetrahydro-1H-carbazole Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2,3,4,9-tetrahydro-1H-carbazole
    • 6-Chloro-1,2,3,4-tetrahydrocarbazole
    • 1H-Carbazole,6-chloro-2,3,4,9-tetrahydro-
    • 1,2,3,4-Tetrahydro-6-chlorocarbazole
    • NSC 298291
    • 1H-Carbazole, 6-chloro-2,3,4,9-tetrahydro-
    • CNQQPGJXOHSTQR-UHFFFAOYSA-N
    • 3-chloro-6,7,8,9-tetrahydro-5H-carbazole
    • 3-chloro-5,6,7,8,9-pentahydro-4aH-carbazole
    • NSC298291
    • BCP05452
    • ZB1440
    • STK029780
    • 4659AB
    • SBB044917
    • AK103848
    • 1,2,3,4-Tetr
    • C74890
    • EN300-742169
    • A21386
    • NCGC00320868-01
    • AB01315947-02
    • 6-Chloro-1,2,3,4-tetrahydrocarbazole, 98%
    • AKOS000275071
    • 6-Chloro-2,3,4,9-tetrahydro-1H-carbazole #
    • MFCD00541331
    • CS-0103305
    • CCG-252213
    • SB66959
    • DTXSID10315950
    • SCHEMBL4778907
    • NSC-298291
    • C2857
    • 6-CHLORO-1 2 3 4-TETRAHYDROCARBAZOLE 9&
    • DS-4197
    • 36684-65-8
    • AC-26892
    • MDL: MFCD00541331
    • Inchi: 1S/C12H12ClN/c13-8-5-6-12-10(7-8)9-3-1-2-4-11(9)14-12/h5-7,14H,1-4H2
    • InChI Key: CNQQPGJXOHSTQR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C1CCCCC=1N2

Computed Properties

  • Exact Mass: 205.06600
  • Monoisotopic Mass: 205.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 15.8

Experimental Properties

  • Color/Form: No data available
  • Density: 1.280
  • Melting Point: 147.0 to 151.0 deg-C
  • Boiling Point: 358.8±37.0 °C at 760 mmHg
  • Flash Point: 202.1±12.1 °C
  • Refractive Index: 1.672
  • PSA: 15.79000
  • LogP: 3.70010
  • λmax: 292(ethylene glycol)(lit.)

6-Chloro-2,3,4,9-tetrahydro-1H-carbazole Security Information

6-Chloro-2,3,4,9-tetrahydro-1H-carbazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloro-2,3,4,9-tetrahydro-1H-carbazole Pricemore >>

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abcr
AB465703-250 mg
6-Chloro-1,2,3,4-tetrahydrocarbazole; .
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€78.90 2023-07-18
abcr
AB465703-1 g
6-Chloro-1,2,3,4-tetrahydrocarbazole; .
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1g
€96.80 2023-07-18
abcr
AB465703-5 g
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TRC
C433413-50mg
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6-Chloro-2,3,4,9-tetrahydro-1H-carbazole Production Method

6-Chloro-2,3,4,9-tetrahydro-1H-carbazole Related Literature

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